Cas no 2228342-53-6 (1-{1-(tert-butoxy)carbonylazetidin-3-yl}-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-{1-(tert-butoxy)carbonylazetidin-3-yl}-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228342-53-6
• MF: C₁₃H₁₉NO₅
• MW: 269.293664216995
• CID: 6054895
• PubChem ID: 165621690
• Update Time: 2025-07-23

1-{1-(tert-butoxy)carbonylazetidin-3-yl}-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1-(tert-butoxy)carbonylazetidin-3-yl}-3-oxocyclobutane-1-carboxylic acid
• 1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-3-oxocyclobutane-1-carboxylic acid
• EN300-1894606
• 2228342-53-6

• Inchi： 1S/C13H19NO5/c1-12(2,3)19-11(18)14-6-8(7-14)13(10(16)17)4-9(15)5-13/h8H,4-7H2,1-3H3,(H,16,17)
• InChI Key： DTYMCGDQIVZBPJ-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)(C1)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 269.12632271g/mol
• Monoisotopic Mass: 269.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 83.9Ų

Additional information on 1-{1-(tert-butoxy)carbonylazetidin-3-yl}-3-oxocyclobutane-1-carboxylic acid

1-{1-(tert-butoxy)carbonylazetidin-3-yl}-3-oxocyclobutane-1-carboxylic acid: A Comprehensive Overview

1-{1-(tert-butoxy)carbonylazetidin-3-yl}-3-oxocyclobutane-1-carboxylic acid, commonly referred to by its CAS number 2228342-53-6, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of bicyclic compounds, characterized by its unique azetidine ring fused with a cyclobutane moiety. The presence of a tert-butoxycarbonyl (Boc) group further enhances its versatility, making it a valuable intermediate in synthetic chemistry.

The structure of this compound is intriguing, as it combines a four-membered azetidine ring with a three-membered cyclobutane ring. The Boc group attached to the azetidine nitrogen serves as a protective group, which is crucial in peptide synthesis and other organic transformations. Recent studies have highlighted the importance of such protecting groups in ensuring high yields and selectivity in complex molecule constructions. The 3-keto group on the cyclobutane ring adds another layer of functionality, enabling this compound to participate in various nucleophilic and electrophilic reactions.

One of the most notable applications of this compound is in the field of drug discovery. Researchers have been exploring its potential as a building block for bioactive molecules, particularly in the development of antibiotics and anticancer agents. The compact bicyclic structure provides an excellent scaffold for designing molecules with high binding affinity to target proteins. For instance, recent studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in bacterial cell wall synthesis, making them promising candidates for novel antibiotic therapies.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its rigid bicyclic structure contributes to its stability under various reaction conditions, making it an ideal candidate for constructing advanced materials such as stimuli-responsive polymers and self-healing materials. Recent advancements in polymer chemistry have leveraged the unique properties of this compound to develop materials with enhanced mechanical strength and thermal resistance.

The synthesis of 1-{1-(tert-butoxy)carbonylazetidin-3-yl}-3-oxocyclobutane-1-carboxylic acid involves a multi-step process that combines principles from both organic and stereochemistry. The use of enantioselective methods has enabled the production of enantiomerically pure derivatives, which are essential for studying the stereochemical outcomes in biological systems. Recent breakthroughs in asymmetric catalysis have further streamlined the synthesis process, reducing costs and improving scalability.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Researchers have investigated its potential as a sustainable alternative to traditional chemical intermediates. Preliminary results indicate that under specific conditions, this compound can undergo enzymatic degradation, reducing its environmental footprint compared to conventional reagents.

In conclusion, 1-{1-(tert-butoxy)carbonylazetidin-3-yl}-3-oxocyclobutane-1-carboxylic acid (CAS No: 2228342-53-6) stands out as a versatile and multifaceted compound with applications spanning drug discovery, materials science, and sustainable chemistry. Its unique structure and functional groups make it an invaluable tool for chemists and pharmacologists alike. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern science and technology.